Cas no 1807049-72-4 (3-Bromo-1-(3,5-diformylphenyl)propan-2-one)

• Product Name: 3-Bromo-1-(3,5-diformylphenyl)propan-2-one
• CAS No: 1807049-72-4
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 4978219
• Update Time: 2025-11-03

3-Bromo-1-(3,5-diformylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3,5-diformylphenyl)propan-2-one

• Inchi： 1S/C11H9BrO3/c12-5-11(15)4-8-1-9(6-13)3-10(2-8)7-14/h1-3,6-7H,4-5H2
• InChI Key： BUWAYWDNFAKAEP-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=O)C=C(C=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2

Additional information on 3-Bromo-1-(3,5-diformylphenyl)propan-2-one

Introduction to 3-Bromo-1-(3,5-diformylphenyl)propan-2-one (CAS No. 1807049-72-4)

3-Bromo-1-(3,5-diformylphenyl)propan-2-one, identified by the CAS number 1807049-72-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound features a unique structural motif comprising a brominated aromatic ring connected to a propanone backbone, further functionalized with two aldehyde groups at the 3 and 5 positions of the phenyl ring. Such a structural configuration makes it a versatile intermediate for the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.

The bromine substituent at the para position relative to the aldehyde groups enhances the electrophilicity of the aromatic ring, making it highly reactive in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl scaffolds, which are prevalent in many drug molecules. The presence of the aldehyde groups allows for further derivatization through condensation reactions with nucleophiles, enabling the construction of complex heterocyclic structures. This dual functionality makes 3-Bromo-1-(3,5-diformylphenyl)propan-2-one a valuable building block for medicinal chemists seeking to develop new small-molecule drugs.

Recent advancements in drug discovery have highlighted the importance of multifunctional intermediates that can streamline synthetic pathways while introducing diverse chemical scaffolds. The compound’s ability to serve as a precursor for both alkylation and arylation reactions makes it particularly useful in parallel synthesis strategies, where multiple derivatives can be generated efficiently. This approach is especially beneficial in high-throughput screening campaigns aimed at identifying lead compounds with desired biological activities.

One of the most compelling applications of 3-Bromo-1-(3,5-diformylphenyl)propan-2-one is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted by therapeutic agents. The biaryl core is a common pharmacophore in kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. By leveraging the reactivity of the bromine atom and aldehyde groups, researchers can efficiently construct novel kinase inhibitors with improved selectivity and potency. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various kinases, including those implicated in cancer and inflammatory diseases.

The compound’s utility extends beyond kinase inhibition. Its structural features also make it a suitable candidate for developing antimicrobial agents. The combination of bromine and aldehyde functionalities provides multiple sites for interaction with bacterial enzymes or cellular components, potentially leading to mechanisms that disrupt microbial growth. Preliminary studies have shown that certain derivatives derived from 3-Bromo-1-(3,5-diformylphenyl)propan-2-one exhibit promising activity against Gram-positive bacteria, suggesting its potential as a scaffold for novel antibiotics.

Synthetic methodologies involving 3-Bromo-1-(3,5-diformylphenyl)propan-2-one have been refined through recent innovations in organic synthesis. Transition-metal-catalyzed reactions, particularly those employing palladium or copper catalysts, have enabled efficient functionalization of its aromatic core. For example, palladium-catalyzed cross-coupling reactions have been used to introduce various aryl or heteroaryl groups at different positions on the phenyl ring, expanding the library of possible derivatives. Additionally, catalytic oxidation techniques have been employed to convert the aldehyde groups into carboxylic acids or esters, further diversifying its synthetic utility.

The growing interest in green chemistry has also influenced how this compound is utilized in synthetic workflows. Researchers are increasingly exploring solvent-free reactions and catalytic systems that minimize waste and energy consumption. For instance, microwave-assisted synthesis has been employed to accelerate reactions involving 3-Bromo-1-(3,5-diformylphenyl)propan-2-one, reducing reaction times while maintaining high yields. Such approaches align with broader efforts to develop more sustainable chemical processes.

In conclusion,3-Bromo-1-(3,5-diformylphenyl)propan-2-one (CAS No. 1807049-72-4) represents a powerful tool for medicinal chemists due to its unique structural features and reactivity. Its role as an intermediate in constructing biaryl scaffolds and its potential applications in drug discovery highlight its significance in modern pharmaceutical research. As synthetic methodologies continue to evolve, this compound will undoubtedly remain a cornerstone in the development of novel therapeutic agents targeting various diseases.